Cas no 5452-26-6 ( )

• Product Name: &nbsp
• CAS No: 5452-26-6
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• CID: 941701
• PubChem ID: 6372659
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-2-amino-5-chloropent-4-enoic acid
• 5452-26-6
• NSC21944
• EN300-1297932
• 52474-56-3
• NSC-21944
• AKOS006352478
•  

• Inchi： 1S/C5H8ClNO2/c6-3-1-2-4(7)5(8)9/h1,3-4H,2,7H2,(H,8,9)/b3-1+
• InChI Key： QAHGWXYRQRKWSN-HNQUOIGGSA-N
• SMILES： Cl/C=C/CC(C(=O)O)N

Computed Properties

• Exact Mass: 149.02444
• Monoisotopic Mass: 149.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -2

Experimental Properties

• Density: 1.303
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.525
• PSA: 63.32
• LogP: 1.24120